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Compound of Interest

Compound Name: 2-Deacetyltaxachitriene A

Cat. No.: B15595420 Get Quote

In-Depth Technical Guide: 2-
Deacetyltaxachitriene A
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Deacetyltaxachitriene A, a

diterpenoid taxane isolated from plants of the Taxus genus. This document consolidates

essential chemical and biological data, including its CAS number, molecular formula, and

known biological activities. Detailed experimental protocols for the isolation and

characterization of similar taxanes are presented, alongside a discussion of the potential

mechanisms of action for compounds in this class. This guide is intended to serve as a

foundational resource for researchers and professionals engaged in natural product chemistry,

oncology, and drug development.

Chemical and Physical Properties
2-Deacetyltaxachitriene A is a complex diterpenoid belonging to the taxane family, which are

well-known for their cytotoxic properties.
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Property Value Reference

CAS Number 214769-96-7 [1]

Molecular Formula C30H42O12 [1]

Molecular Weight 594.65 g/mol [1]

Source
Isolated from the seeds of the

Chinese yew (Taxus chinensis)
[1]

Biological Activity
2-Deacetyltaxachitriene A has been identified as a compound of interest for its potential

applications in oncology.

Cytotoxicity
While specific quantitative data such as IC50 values for 2-Deacetyltaxachitriene A are not

readily available in public literature, compounds of the taxane class isolated from Taxus species

are widely recognized for their cytotoxic effects against various cancer cell lines. Research on

other non-alkaloidal taxane diterpenes from Taxus chinensis has demonstrated significant

cytotoxicity, even in paclitaxel-resistant cell lines[2]. The general mechanism of action for many

taxanes involves the stabilization of microtubules, leading to cell cycle arrest and apoptosis[3].

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of 2-
Deacetyltaxachitriene A are not explicitly published. However, the following sections describe

general methodologies employed for the extraction and analysis of taxanes from Taxus

species, which can be adapted for this specific compound.

Isolation and Purification of Taxanes from Taxus
chinensis
The following is a generalized workflow for the isolation of taxanes from Taxus chinensis, based

on established methods for similar compounds.
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Workflow: Isolation of Taxanes

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dried and Powdered Taxus chinensis Plant Material

Methanol or Ethanol Extraction

Concentration of Crude Extract

Solvent-Solvent Partitioning

Column Chromatography (Silica Gel, Alumina)

Preparative High-Performance Liquid Chromatography (Prep-HPLC)

Pure 2-Deacetyltaxachitriene A
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Pure Isolated Compound

Mass Spectrometry (MS)
(Determine Molecular Weight and Formula)

Nuclear Magnetic Resonance (NMR)
(1H, 13C, 2D NMR for structure)

Infrared Spectroscopy (IR)
(Identify Functional Groups)

UV-Vis Spectroscopy
(Identify Chromophores)

Elucidated Structure of 2-Deacetyltaxachitriene A
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2-Deacetyltaxachitriene A

Binds to β-tubulin subunit of microtubules

Hyper-stabilization of microtubules

Disruption of microtubule dynamics

Mitotic Arrest (G2/M phase)

Induction of Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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